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Compound of Interest

Compound Name: 2-tert-Butoxyethanol

Cat. No.: B042023

Synthesis Route 1: Ethoxylation of tert-Butanol

This route involves the direct reaction of tert-butanol with ethylene oxide. The process is
typically base-catalyzed, where the catalyst activates the alcohol to facilitate a nucleophilic
attack on the ethylene oxide ring. A notable advantage of this method is the potential for high
yield and purity.[3]

Reaction Mechanism: Base-Catalyzed Ethoxylation

The reaction proceeds via the deprotonation of tert-butanol by a base catalyst, forming a tert-
butoxide anion. This potent nucleophile then attacks one of the electrophilic carbons of the
ethylene oxide ring, causing the ring to open and form a 2-tert-butoxyethoxide intermediate.
Subsequent protonation, typically from another alcohol molecule or during workup, yields the
final 2-tert-butoxyethanol product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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